6-Fluoro-N-(thietan-3-yl)pyridin-3-amine
Description
6-Fluoro-N-(thietan-3-yl)pyridin-3-amine is a fluorinated pyridine derivative characterized by a fluorine atom at the 6-position of the pyridine ring and a thietan-3-yl group attached to the 3-amino position. Thietane, a three-membered sulfur-containing ring, introduces unique steric and electronic properties due to its ring strain and polarizability.
Properties
Molecular Formula |
C8H9FN2S |
|---|---|
Molecular Weight |
184.24 g/mol |
IUPAC Name |
6-fluoro-N-(thietan-3-yl)pyridin-3-amine |
InChI |
InChI=1S/C8H9FN2S/c9-8-2-1-6(3-10-8)11-7-4-12-5-7/h1-3,7,11H,4-5H2 |
InChI Key |
DCPHXTNOKSLCNO-UHFFFAOYSA-N |
Canonical SMILES |
C1C(CS1)NC2=CN=C(C=C2)F |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
One common method for synthesizing fluorinated pyridines is the use of fluorinating agents such as N-fluoro-2,4,6-trimethylpyridinium tetrafluoroborate (F-TMP-BF4) in the presence of a Grignard reagent . The reaction conditions often involve controlled temperatures and inert atmospheres to prevent unwanted side reactions.
Industrial Production Methods
Industrial production of fluorinated pyridines, including 6-Fluoro-N-(thietan-3-yl)pyridin-3-amine, may utilize continuous flow reactors to enhance reaction efficiency and yield. These methods often involve the use of microwave irradiation to accelerate the reaction rates and improve product purity .
Chemical Reactions Analysis
Types of Reactions
6-Fluoro-N-(thietan-3-yl)pyridin-3-amine can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.
Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride.
Substitution: The fluorine atom can be substituted with other functional groups using nucleophilic substitution reactions.
Common Reagents and Conditions
Oxidation: Potassium permanganate in acidic conditions.
Reduction: Lithium aluminum hydride in anhydrous ether.
Substitution: Nucleophiles such as amines or thiols in the presence of a base.
Major Products
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield pyridine N-oxides, while substitution reactions can produce various substituted pyridines .
Scientific Research Applications
6-Fluoro-N-(thietan-3-yl)pyridin-3-amine has several applications in scientific research:
Chemistry: Used as a building block for the synthesis of more complex fluorinated compounds.
Biology: Investigated for its potential as a bioactive molecule in drug discovery.
Medicine: Explored for its antimicrobial and anticancer properties.
Industry: Utilized in the development of agrochemicals and pharmaceuticals.
Mechanism of Action
The mechanism of action of 6-Fluoro-N-(thietan-3-yl)pyridin-3-amine involves its interaction with specific molecular targets. The fluorine atom’s high electronegativity can influence the compound’s binding affinity to enzymes and receptors. This interaction can modulate various biochemical pathways, leading to its observed biological effects .
Comparison with Similar Compounds
Pyridin-3-amine Derivatives with Varied 6-Position Substituents
The 6-position of pyridin-3-amine derivatives significantly influences physicochemical and biological properties. Key examples include:
Analysis :
Pyridin-3-amine Derivatives with Diverse Amine Substituents
The amine substituent modulates steric effects and pharmacophore compatibility:
Analysis :
- Thietan-3-yl (target compound): The strained three-membered ring may increase binding avidity to rigid enzyme pockets, while sulfur enhances polar interactions.
- Propargyloxybenzyl (): Enables modular functionalization via alkyne-azide cycloaddition, useful in probe synthesis .
- Imidazo-pyridine fused systems (): Exhibit COX-2 selectivity due to sulfone groups interacting with the enzyme’s secondary pocket .
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